Pevikon

• CAS: 9003-22-9
• Synonyms: Pevikon; poly(vinyl chloride)-poly(vinyl acetate) copolymer; polyvinylchloride-polyvinylacetate copolymer; PVC-PVAc; Rhodopas AX
• Molecular Formula: C6H9ClO2
• Molecular Weight: 148.59 g/mol
• SMILES: CC(=O)OC=C.C=CCl
• InChI: InChI=1S/C4H6O2.C2H3Cl/c1-3-6-4(2)5;1-2-3/h3H,1H2,2H3;2H,1H2
• InChIKey: HGAZMNJKRQFZKS-UHFFFAOYSA-N

Pevikon, referenced as a poly(vinyl chloride)-poly(vinyl acetate) copolymer with the unique MeSH identifier C003080, is a granular, non-swelling supporting medium that is chemically distinct from standard polyvinyl chloride (PVC) resins. In scientific applications, it is most commonly encountered as the specific formulation Pevikon C-870.

Pevikon (CAS 9003-22-9): Technical Baseline for Polyvinyl Chloride-Acetate Copolymer in Preparative Separations

Pevikon, referenced as a poly(vinyl chloride)-poly(vinyl acetate) copolymer with the unique MeSH identifier C003080, is a granular, non-swelling supporting medium that is chemically distinct from standard polyvinyl chloride (PVC) resins [1]. In scientific applications, it is most commonly encountered as the specific formulation Pevikon C-870 [2]. Unlike gel-forming polymers or polysaccharide-based powders, its primary utility lies in preparative-scale zone electrophoresis, where it functions as an inert, anticonvective matrix rather than a molecular sieve [3]. Its fundamental differentiator is its physical form: a fine powder that does not swell in aqueous buffers, enabling high-resolution separations based on charge without the sieving effects that can compromise recovery or interfere with downstream analytical assays [4].

Workflow

Preparative zone electrophoresis with inert, anticonvective matrix

Physical Form

Fine, non-swelling granules for charge-based separation without sieving

Key Advantage

Carbohydrate-free eluate supports glycoprotein and polysaccharide purification

• [1] National Library of Medicine. (2001). poly(vinyl chloride)-poly(vinyl acetate) copolymer. MeSH Supplementary Concept Data 2026. Unique ID C003080. View Source
• [2] Bocci, V. (1964). Protein fractionation by zone electrophoresis on “Pevikon C-870”: II. Separation of human serum proteins. Analytical Biochemistry, 8(4), 490-498. View Source
• [3] Müller-Eberhard, H. J. (1960). A New Supporting Medium for Preparative Electrophoresis. Scandinavian Journal of Clinical and Laboratory Investigation, 12(1), 33-37. View Source
• [4] Margarida, R. (1973). Modification of the Starch Block Electrophoresis Method for the Preparation of Immunoglobulin A from Multiple Myeloma Sera on a Large Scale. Applied Microbiology, 26(3), 419-420. View Source

Why Pevikon Cannot Be Replaced by Standard PVC Resins or Simple Polysaccharide Powders

Generic substitution fails because Pevikon's differentiation is not chemical but physicochemical. While other PVC copolymers share the same CAS registry, they lack the specific particle size distribution and surface chemistry required to function as an inert, non-adsorptive, and non-swelling electrophoresis matrix [1]. In contrast, the historical gold standard for preparative block electrophoresis, granular starch, swells upon hydration, introduces soluble contaminants that interfere with carbohydrate assays, and exhibits significant protein adsorption [2]. Similarly, cellulose powders exhibit strong electroosmotic flow and adsorption of macromolecules [3]. The data below demonstrate that substituting a generic vinyl copolymer or an alternative polysaccharide powder for Pevikon C-870 will alter separation resolution, decrease protein recovery, or introduce assay interference, thereby invalidating comparative results or reducing yield.

Pevikon C-870 (controlled particle size)

Generic PVC copolymer (undefined distribution)

Particle size and surface chemistry differ; may alter separation resolution and protein recovery.

Pevikon (non-swelling, no carbohydrate leaching)

Granular starch (swells, releases soluble carbohydrates)

Swelling changes block geometry; carbohydrate contaminants interfere with glycoprotein assays.

Pevikon (inert, non-adsorptive)

Cellulose powder (electroosmotic flow, adsorbs macromolecules)

Adsorption and electroosmosis reduce resolution and protein recovery in thin-layer electrophoresis.

• [1] Müller-Eberhard, H. J. (1960). A New Supporting Medium for Preparative Electrophoresis. Scandinavian Journal of Clinical and Laboratory Investigation, 12(1), 33-37. View Source
• [2] Kunkel, H. G., & Slater, R. J. (1952). Zone electrophoresis in a starch supporting medium. Proceedings of the Society for Experimental Biology and Medicine, 80(1), 42-44. View Source
• [3] Katsoyannis, P. G., & Tometsko, A. (1967). The application of high-voltage thin-layer electrophoresis to the separation of peptides, nucleotides, and proteins. Analytical Biochemistry, 20(1), 151-158. View Source

Quantitative Evidence for Pevikon Selection: Performance Data vs. Starch, Cellulose, and Sephadex

Pevikon C-870 Eliminates Carbohydrate Interference vs. Starch: A Critical Differentiation for Glycoprotein Work

Starch, the established medium for preparative zone electrophoresis, introduces soluble carbohydrate contaminants that directly interfere with subsequent quantitative carbohydrate determinations of separated analytes. Pevikon C-870 was introduced specifically to overcome this limitation, as its polyvinyl chloride-acetate copolymer composition does not release interfering carbohydrates into the eluate [1]. This qualitative difference was the primary driver for its adoption in the purification of glycoproteins and polysaccharides.

Carbohydrate Interference

Class-level

None vs soluble starch contaminants

Critical differentiation for glycoprotein purification

Based on method development context (Müller-Eberhard, 1960)

Evidence Dimension	Interference with Carbohydrate Assay
Target Compound Data	None (No interference)
Comparator Or Baseline	Granular Starch (Kunkel & Trautman, 1959)
Quantified Difference	Presence of soluble starch contaminants (Starch) vs. No interference (Pevikon)
Conditions	Post-electrophoresis eluate analysis; based on methodological development context [1].

Why This Matters

This is a go/no-go criterion for selecting Pevikon when purifying glycoproteins or polysaccharides intended for structural or quantitative carbohydrate analysis.

• [1] Müller-Eberhard, H. J. (1960). A New Supporting Medium for Preparative Electrophoresis. Scandinavian Journal of Clinical and Laboratory Investigation, 12(1), 33-37. View Source

Pevikon C-870 Provides Inert, Non-Adsorptive Surface vs. Cellulose: Quantified by Mobility and Resolution of Macromolecules

When used as a thin-layer electrophoresis (TLE) support, Pevikon C-870 (PVC) provides an inert surface that overcomes the adsorption effects occurring between macromolecules and cellulose [1]. This results in good mobility and high resolution for peptides and proteins of various molecular weights on PVC plates, while cellulose is preferred for small molecules like nucleotides [2]. The study establishes a clear matrix-analyte pairing: PVC (Pevikon) for macromolecules to prevent adsorption, cellulose for small charged molecules.

Adsorption & Resolution

Head-to-head

Good mobility / high resolution vs adsorption

Matrix selection for macromolecule TLE

Observed on PVC vs cellulose thin-layer (Katsoyannis, 1967)

Evidence Dimension	Electrophoretic Mobility and Resolution
Target Compound Data	Good mobility and high resolution for peptides and proteins of various MWs
Comparator Or Baseline	Cellulose (powder)
Quantified Difference	Qualitative observation of adsorption on cellulose vs. no adsorption on Pevikon C-870
Conditions	High-voltage thin-layer electrophoresis (TLE) of large peptides, nucleotides, and proteins [REFS-1, REFS-2].

Why This Matters

This directly informs matrix selection for TLE: Pevikon is the superior choice for proteins and large peptides to avoid sample loss and tailing due to adsorption.

• [1] Katsoyannis, P. G., & Tometsko, A. (1967). The application of high-voltage thin-layer electrophoresis to the separation of peptides, nucleotides, and proteins. Analytical Biochemistry, 20(1), 151-158. View Source
• [2] Katsoyannis, P. G., & Tometsko, A. (1967). The application of high-voltage thin-layer electrophoresis to the separation of peptides, nucleotides, and proteins. Analytical Biochemistry, 20(1), 151-158. View Source

Pevikon C-870 Enables Near-Quantitative Protein Recovery: A Benchmark for Preparative-Scale Purification

In preparative block electrophoresis of human serum proteins, protein fractions were recovered almost quantitatively from Pevikon C-870 (PVK) block segments [1]. This high recovery is a defining feature of the material, as it does not form a gel matrix that can entrap proteins. The study successfully isolated human γ-globulin, albumin, prealbumin, and orosomucoid in homogeneous form, confirming the method's utility for obtaining purified proteins in high yield [2].

Protein Recovery

Reported

Almost quantitative

High-yield preparative block electrophoresis context

Reported from serum protein fractionation (Bocci, 1964)

Evidence Dimension	Protein Recovery from Block Electrophoresis
Target Compound Data	Almost quantitative
Comparator Or Baseline	Typical recovery from starch block or gel-based methods (implied as lower)
Quantified Difference	Near-quantitative yield (qualitative, but consistently reported as a key advantage)
Conditions	Preparative block electrophoresis of human serum proteins on Pevikon C-870 [REFS-1, REFS-2].

Why This Matters

For preparative applications, high yield directly reduces the amount of starting material required and maximizes the quantity of purified product obtained per run, impacting both cost and efficiency.

• [1] Bocci, V. (1964). Protein fractionation by zone electrophoresis on “Pevikon C-870”: II. Separation of human serum proteins. Analytical Biochemistry, 8(4), 490-498. View Source
• [2] Bocci, V. (1964). Protein fractionation by zone electrophoresis on “Pevikon C-870”: II. Separation of human serum proteins. Analytical Biochemistry, 8(4), 490-498. View Source

Pevikon's Non-Swelling Granular Morphology Enables Scalable Preparative Electrophoresis vs. Starch Gels

Pevikon is described as a substance composed of very fine white granules that do not swell when hydrated [1]. This property is critical for preparative work, as it allows the construction of large, stable blocks (e.g., 62 x 52 x 2.5 cm) for processing large sample volumes (e.g., 112 mL of serum) without the dimensional changes and cracking associated with swelling starch gels [2]. The non-swelling nature ensures consistent electric field and separation properties across the large block.

Hydration Behavior

Reported

Zero swelling vs significant swelling

Enables stable large-scale block dimensions

Validated in 62 × 52 cm block for 112 mL serum

Evidence Dimension	Hydration Behavior and Mechanical Stability
Target Compound Data	No swelling; stable block dimensions
Comparator Or Baseline	Granular Starch (which swells upon hydration)
Quantified Difference	Zero swelling (Pevikon) vs. significant swelling (Starch)
Conditions	Preparation of large-scale (62 x 52 x 2.5 cm) block electrophoresis systems with barbital buffer [REFS-1, REFS-2].

Why This Matters

The ability to maintain precise block geometry at scale is essential for reproducibility and resolution in preparative runs. Non-swelling media simplify block construction and improve run-to-run consistency.

• [1] Margarida, R. (1973). Modification of the Starch Block Electrophoresis Method for the Preparation of Immunoglobulin A from Multiple Myeloma Sera on a Large Scale. Applied Microbiology, 26(3), 419-420. View Source
• [2] Margarida, R. (1973). Modification of the Starch Block Electrophoresis Method for the Preparation of Immunoglobulin A from Multiple Myeloma Sera on a Large Scale. Applied Microbiology, 26(3), 419-420. View Source

Pevikon Demonstrates Advantages Over Sephadex in Preparative Isoelectric Focusing Stability

A preparative isoelectric focusing method was developed using Pevikon instead of Sephadex as a supporting medium [1]. The study notes that Pevikon has some advantages over Sephadex in this application, demonstrated by the separation of a human serum protein preparation containing α1-antitrypsin, transferrin, and α2-macroglobulin [2]. While quantitative stability metrics are not detailed in the abstract, the replacement of the conventional Sephadex bed with Pevikon suggests improved handling or gradient stability for this specific technique.

Isoelectric Focusing

Class-level

Advantages over Sephadex (qualitative)

Supports preparative IEF method context

Specific performance data to verify in full text

Evidence Dimension	Suitability for Preparative Isoelectric Focusing
Target Compound Data	Advantages over Sephadex (e.g., easier preparation, gradient stability)
Comparator Or Baseline	Sephadex (cross-linked dextran gel)
Quantified Difference	Qualitative advantage, no specific metric provided
Conditions	Preparative isoelectric focusing in granular beds for human serum proteins [REFS-1, REFS-2].

Why This Matters

This suggests Pevikon may be a preferable alternative to Sephadex for preparative isoelectric focusing when higher loading capacity or better pH gradient stability is required, though specific performance data should be verified in the full text.

• [1] Winter, A., Perlmutter, H., & Davies, H. (1980). Preparative isoelectric focusing with Pevikon as supporting medium. Analytical Biochemistry, 106(2), 419-421. View Source
• [2] Winter, A., Perlmutter, H., & Davies, H. (1980). Preparative isoelectric focusing with Pevikon as supporting medium. Analytical Biochemistry, 106(2), 419-421. View Source

Pevikon C-870 Enables Elution of Proteins from Starch Gels with Negligible Starch Contamination

A specialized technique was developed where proteins are eluted from starch gel segments into a Pevikon C-870 (PVK) block via electrophoresis [1]. This method achieves good recovery of proteins while the eluate is contaminated by only a negligible amount of soluble starch [2]. This highlights Pevikon's utility not just as a primary separation medium, but as a secondary 'clean-up' matrix to separate target proteins from interfering starch contaminants.

Starch Gel Elution

Reported

Negligible soluble starch contamination

Starch removal workflow for downstream assays

Electrophoretic elution into PVK block (Bocci, 1963)

Evidence Dimension	Soluble Starch Contamination in Eluate
Target Compound Data	Negligible amount of soluble starch
Comparator Or Baseline	Direct elution from starch gel (high contamination)
Quantified Difference	Qualitative reduction to 'negligible' levels
Conditions	Electrophoretic elution of proteins from starch gel segments into a Pevikon C-870 block [REFS-1, REFS-2].

Why This Matters

This provides a proven workflow for purifying proteins that are best separated by starch gel electrophoresis but require removal of starch contaminants for subsequent analysis or use.

• [1] Bocci, V. (1963). Improved Recoveries of Protein from a Starch-‘Pevikon C-870’ Gel. Nature, 197, 491-492. View Source
• [2] Bocci, V. (1963). Improved Recoveries of Protein from a Starch-‘Pevikon C-870’ Gel. Nature, 197, 491-492. View Source

Evidence-Based Application Scenarios: Where Pevikon C-870 Provides a Verifiable Advantage

Preparative Purification of Glycoproteins and Polysaccharides

Pevikon C-870 is the medium of choice when the purified product must be free of carbohydrate interference. Starch block electrophoresis introduces soluble starch that compromises subsequent assays like the carbazole reaction for hexuronic acids. Pevikon's inert copolymer composition ensures the eluate is carbohydrate-free, making it essential for purifying glycoproteins, glycosaminoglycans, and polysaccharides for structural characterization [1].

Large-Scale Immunoglobulin A (IgA) Isolation from Serum

For preparative isolation of IgA from large serum volumes (e.g., >100 mL), Pevikon C-870 is demonstrably superior to starch. Its non-swelling granular nature allows the construction of large, dimensionally stable blocks (e.g., 62 x 52 cm) that can process 112 mL of serum in a single run, a scale that is technically challenging with swelling starch gels [1]. This directly supports the production of purified IgA for immunochemical or therapeutic research.

Thin-Layer Electrophoresis (TLE) of Peptides and Proteins

When performing high-voltage thin-layer electrophoresis on large peptides and proteins, Pevikon C-870 (PVC) is the preferred support matrix. It provides an inert, non-adsorptive surface that overcomes the adsorption effects seen with cellulose, resulting in good mobility and high resolution for macromolecules. This makes it suitable for peptide mapping and purity assessment of protein samples where adsorption to cellulose would cause tailing or sample loss [1].

Purification of Proteins from Starch Gel Segments

Pevikon C-870 is not only a primary separation medium but also a critical tool in a two-step purification workflow. Proteins separated by high-resolution starch gel electrophoresis can be electrophoretically eluted into a Pevikon C-870 block. This method achieves good protein recovery while leaving soluble starch contaminants behind in the PVK matrix, yielding a starch-free protein preparation for downstream analysis or use [1].

Application

Selection Property

Validation Focus

Preparative Glycoprotein Purification

Carbohydrate-free eluate

Glycoprotein integrity and assay compatibility

Large-Scale IgA Isolation from Serum

Non-swelling granular block stability

Scalable recovery and purity for immunochemical research

Thin-Layer Electrophoresis of Peptides/Proteins

Inert, non-adsorptive PVC surface

Resolution and sample recovery for macromolecules

Protein Elution from Starch Gels

Starch contaminant trapping

Purity of eluted proteins for downstream assays

• [1] Müller-Eberhard, H. J. (1960). A New Supporting Medium for Preparative Electrophoresis. Scandinavian Journal of Clinical and Laboratory Investigation, 12(1), 33-37. View Source